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Compound of Interest

Compound Name: HC-067047 hydrochloride

Cat. No.: B1488082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of HC-
067047 hydrochloride, a potent and selective antagonist of the Transient Receptor Potential

Vanilloid 4 (TRPV4) channel, in a cell culture setting.

Product Information
Property Value Source

Chemical Name

2-Methyl-1-[3-(4-

morpholinyl)propyl]-5-phenyl-

N-[3-

(trifluoromethyl)phenyl]-1H-

pyrrole-3-carboxamide

hydrochloride

[1]

Molecular Formula C₂₆H₂₈F₃N₃O₂・HCl [1]

Molecular Weight 507.98 g/mol [2]

CAS Number 1481646-76-7 [2]
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HC-067047 is a selective antagonist of the TRPV4 ion channel.[3] TRPV4 is a non-selective

cation channel that is activated by a variety of stimuli, including heat, mechanical stress, and

endogenous ligands. Upon activation, TRPV4 allows the influx of Ca²⁺, leading to downstream

cellular responses. HC-067047 blocks this channel, thereby inhibiting the influx of calcium and

subsequent signaling events.[1][4] This makes it a valuable tool for investigating the

physiological and pathological roles of TRPV4.

Mechanism of HC-067047 Hydrochloride Action
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Caption: Inhibition of the TRPV4 channel by HC-067047.

Quantitative Data
HC-067047 exhibits potent and selective inhibition of TRPV4 channels across different species.

Parameter Species Value (IC₅₀) Reference

TRPV4 Inhibition Human 48 nM [1][2][4][5][6][7][8]

Rat 133 nM [1][2][4][5][6][7][8]

Mouse 17 nM [1][2][4][5][6][7][8]

4α-PDD-induced Ca²⁺

response
Not Specified 22 nM [1][4]

IC₅₀ values represent the concentration of the inhibitor required to reduce the response by

50%.
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Reagent Preparation
4.1.1. Materials:

HC-067047 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

Complete cell culture medium appropriate for the cell line of interest

4.1.2. Preparation of Stock Solution (10 mM):

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 507.98 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM

stock solution, you would need 5.08 mg of HC-067047 hydrochloride.

Dissolution: Aseptically add the calculated amount of HC-067047 hydrochloride powder to

a sterile microcentrifuge tube. Add the appropriate volume of DMSO to achieve a 10 mM

concentration.[1][9]

Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may aid dissolution.

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components in a sterile environment. Filtration is generally not required.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for

up to a year.[5][6]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing HC-067047 stock solution.
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Application in Cell Culture
4.2.1. Preparation of Working Solution:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM HC-067047 stock solution at room

temperature.

Dilution: Prepare an intermediate dilution of the stock solution in sterile PBS or serum-free

medium if necessary. For the final working concentration, dilute the stock solution or the

intermediate dilution directly into the complete cell culture medium. The final concentration of

DMSO in the culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Example: To prepare a 1 µM working solution in 10 mL of medium, add 1 µL of the 10 mM

stock solution to the 10 mL of medium.

4.2.2. Treatment of Cells:

Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach

the desired confluency.

Medium Replacement: Remove the existing culture medium.

Application of Treatment: Add the cell culture medium containing the desired final

concentration of HC-067047 hydrochloride to the cells.

Incubation: Incubate the cells for the desired period (e.g., 24 to 48 hours), depending on the

specific experimental design.[2][6]

Analysis: Following incubation, proceed with the planned downstream analysis, such as cell

viability assays, protein expression analysis, or functional assays.

In Vitro Study Example
In a study using HEI-OC1 cells, treatment with 1 µM HC-067047 for 24 hours significantly

decreased the mRNA and protein expression of TRPV4.[2][6] Furthermore, a 48-hour treatment

with 1 µM HC-067047 inhibited cell proliferation and promoted apoptosis in these cells.[2][6]
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Safety and Handling
HC-067047 hydrochloride is for research use only and is not intended for human or

veterinary use.[1]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling this compound.

Handle the compound in a well-ventilated area.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: The protocols provided are for guidance only. Researchers should optimize the

conditions for their specific cell lines and experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1488082#preparing-hc-067047-hydrochloride-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1488082#preparing-hc-067047-hydrochloride-for-cell-culture
https://www.benchchem.com/product/b1488082#preparing-hc-067047-hydrochloride-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1488082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

